Cas no 379730-65-1 (4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide)

Technical Introduction This compound is identified as 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide. Its structure incorporates several notable functional groups: an aniline-derived amide moiety linked via an amide bond to a 1,3,4-thiadiazole ring system substituted at position 2 by a 4-methylphenyl group. Furthermore, an N-substituted sulfonamide group (dimethylsulfamoyl) is attached directly to the benzamide ring at the para position relative to the amide nitrogen. Key structural features include the pharmacologically relevant 1,3,4-thiadiazole heterocycle and the ortho-substituted aniline-derived amide scaffold. The dimethylsulfamoyl group may influence solubility or metabolic stability properties compared to unsubstituted sulfonamides. This combination of heterocyclic elements and specific substituents positions it as a potential intermediate or candidate for further development in medicinal chemistry research targeting pathways involving these structural motifs.

4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide structure

379730-65-1 structure

Product Name:4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

CAS No:379730-65-1

MF:C₁₈H₁₈N₄O₃S₂

MW:402.490520954132

CID:5892015

PubChem ID:2345669

Update Time:2025-06-16

4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

- 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
- Z56827960
- AKOS001032539
- 379730-65-1
- Oprea1_252363
- AB00667053-01
- F0187-0383
- 4-(N,N-dimethylsulfamoyl)-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
- Inchi： 1S/C18H18N4O3S2/c1-12-4-6-14(7-5-12)17-20-21-18(26-17)19-16(23)13-8-10-15(11-9-13)27(24,25)22(2)3/h4-11H,1-3H3,(H,19,21,23)
- InChI Key： JFDKPMXQGYFAND-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC(C)=CC=3)S2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

Exact Mass: 402.08203280g/mol
Monoisotopic Mass: 402.08203280g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 607
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 129Å²

4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0187-0383-2μmol	4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	379730-65-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0187-0383-5μmol	4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	379730-65-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0187-0383-1mg	4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	379730-65-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0187-0383-2mg	4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	379730-65-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0187-0383-3mg	4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	379730-65-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0187-0383-4mg	4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	379730-65-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0187-0383-5mg	4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	379730-65-1	90%+	5mg	$69.0	2023-05-17

4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

Introduction to 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 379730-65-1)

4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 379730-65-1, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this molecule, featuring a benzamide core linked to a thiadiazole ring system, makes it an intriguing subject for further investigation.

The molecular framework of 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is characterized by several key functional groups that contribute to its unique chemical properties. The presence of a dimethylsulfamoyl group at the 4-position of the benzamide moiety introduces a polar and hydrophilic region, which can influence solubility and interactions with biological targets. Additionally, the thiadiazole ring system is known for its versatility in medicinal chemistry, often serving as a scaffold for compounds with antimicrobial and anti-inflammatory properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The thiadiazole moiety , in particular, has been extensively studied for its role in modulating various biological pathways. Research has demonstrated that thiadiazole derivatives can exhibit significant activity against a range of pathogens and inflammatory conditions. This has spurred interest in exploring new derivatives of thiadiazole-based compounds to expand their therapeutic potential.

In the context of pharmaceutical development, the benzamide group is another critical component that contributes to the pharmacological profile of 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide. Benzamides are well-known for their role as bioactive molecules, often functioning as protease inhibitors or modulators of enzyme activity. The combination of a benzamide and thiadiazole scaffold creates a promising platform for designing molecules with enhanced biological activity and selectivity.

The 4-methylphenyl substituent in the molecule adds another layer of complexity and functionality. This aromatic group can influence electronic properties and interactions with biological targets, potentially enhancing binding affinity or selectivity. The strategic placement of this substituent at the 5-position of the thiadiazole ring suggests a deliberate design aimed at optimizing pharmacokinetic and pharmacodynamic properties.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or pathways simultaneously. The dimethylsulfamoyl group in 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide may contribute to this multifunctionality by enhancing solubility and improving bioavailability while also interacting with specific biological receptors or enzymes.

The synthesis and characterization of 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide have been subjects of considerable interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct this complex molecule efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis, including condensation reactions and cyclization processes, have been crucial in achieving the desired structure.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. Initial assays have indicated potential activity against various biological targets relevant to human health conditions. These findings have prompted further investigation into optimizing its chemical structure for improved efficacy and reduced toxicity profiles.

The therapeutic potential of 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is further underscored by its ability to modulate key cellular processes. Studies suggest that this compound may interfere with signaling pathways involved in inflammation and cell proliferation, making it a candidate for treating conditions such as autoimmune disorders or cancerous growths.

In conclusion, 379730-65-1 , as represented by 4-(dimethylsulfamoyl)-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide, represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functionality make it an attractive candidate for further development into novel therapeutic agents. Continued research into its pharmacological properties will be essential to unlock its full potential in addressing unmet medical needs.